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Compound of Interest

Compound Name: Pyridine, 3-((benzylthio)methyl)-

Cat. No.: B012090

An In-depth Technical Guide on Pyridine, 3-((benzylthio)methyl)-

Abstract

This technical guide provides a comprehensive overview of "Pyridine, 3-
((benzylthio)methyl)-," a pyridine derivative of interest to researchers in medicinal chemistry
and drug development. Due to the limited availability of data for this specific molecule, this
document synthesizes information from structurally related compounds to project its chemical
properties, outline a plausible synthetic route, and discuss its potential biological activities. This
guide is intended for researchers, scientists, and drug development professionals, offering a
foundational understanding and practical methodologies for the synthesis and evaluation of this
compound and its analogues.

Chemical Identity and Properties

A specific CAS (Chemical Abstracts Service) number for "Pyridine, 3-((benzylthio)methyl)-" is
not readily found in publicly accessible chemical databases. This may indicate that the
compound is novel or has not been extensively cataloged. The structure consists of a pyridine
ring substituted at the 3-position with a methyl group, which is in turn linked to a benzyl group
through a thioether linkage.

Table 1: Predicted Physicochemical Properties
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Property Predicted Value
Molecular Formula Ci13Hi3NS
Molecular Weight 215.32 g/mol
Expected to be a colorless to pale yellow oil or
Appearance }
solid
N ) Estimated to be > 300 °C at atmospheric
Boiling Point
pressure
Melting Point Highly dependent on crystalline form
- Likely soluble in organic solvents like
Solubility

dichloromethane, chloroform, and methanol

LogP (octanol/water)

Estimated to be in the range of 3.0-4.0

Table 2: Predicted Spectroscopic Data

Technique

Predicted Chemical Shifts/Signals

1H NMR (CDCls)

0 ~ 8.5 (s, 1H, pyridine H2), ~ 7.6 (d, 1H,
pyridine H6), ~ 7.2-7.4 (m, 6H, pyridine H4 and
phenyl H), ~ 3.7 (s, 2H, SCHz-benzyl), ~ 3.6 (s,
2H, pyridine-CHz2S) ppm.

13C NMR (CDCls)

® ~ 150 (pyridine C2), ~ 148 (pyridine C6), ~
137 (phenyl C1), ~ 136 (pyridine C4), ~ 129
(phenyl CH), ~ 128 (phenyl CH), ~ 127 (phenyl
CH), ~ 123 (pyridine C5), ~ 36 (SCH2-benzyl), ~
34 (pyridine-CH2S) ppm.

IR (KBr)

v ~ 3050 (aromatic C-H), 2920 (aliphatic C-H),
1580, 1490, 1450 (aromatic C=C and C=N),
700-800 (C-H out-of-plane bending) cm™1,

Mass Spec (El)

m/z (%) = 215 (M*), 124 (M* - C7H7), 91
(C7H7*, benzyl fragment).
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Synthesis and Experimental Protocols

The synthesis of "Pyridine, 3-((benzylthio)methyl)-" can be achieved through a nucleophilic

substitution reaction. A common and effective method involves the reaction of 3-

(chloromethyl)pyridine with benzyl mercaptan.

Proposed Synthetic Workflow

Caption: Proposed synthesis of Pyridine, 3-((benzylthio)methyl)-.

Detailed Experimental Protocol

Preparation of Sodium Benzyl Thiolate: To a stirred solution of benzyl mercaptan (1.0 eq) in
anhydrous dimethylformamide (DMF), sodium hydride (1.1 eq, 60% dispersion in mineral oil)
is added portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). The
mixture is stirred for 30 minutes at this temperature, allowing for the formation of the sodium
salt.

Nucleophilic Substitution: A solution of 3-(chloromethyl)pyridine hydrochloride (1.0 eq) in
anhydrous DMF is added dropwise to the reaction mixture at 0 °C. The reaction is then
allowed to warm to room temperature and stirred for 12-24 hours.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3).

Work-up: Upon completion, the reaction is quenched by the slow addition of water. The
agueous layer is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under
reduced pressure.

Purification: The resulting crude product is purified by column chromatography on silica gel
using a gradient of hexane and ethyl acetate as the eluent to afford the pure "Pyridine, 3-
((benzylthio)methyl)-".

Potential Biological Activities and Applications

While no specific biological data exists for "Pyridine, 3-((benzylthio)methyl)-", the pyridine

thioether scaffold is present in a variety of biologically active molecules.[1] Research on
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analogous compounds suggests potential applications in several therapeutic areas.

Psychotropic and Neurotropic Effects

Thioalkyl derivatives of pyridine have been reported to exhibit a range of psychotropic
properties, including anticonvulsant, anxiolytic, and antidepressant effects.[2] These
compounds are thought to exert their effects through modulation of neurotransmitter systems in
the central nervous system.

Table 3: Reported Anxiolytic Activity of a Structurally Related Pyridine Derivative[2]

Compound Anxiolytic Activity (Relative to Diazepam)

Ethyl 2-({2-[(diphenylmethyl)amino]-2-
oxoethyl}thio)-4-phenyl-6-pyrrolidin-1- ~ 2 times greater

ylnicotinate

Antimicrobial Activity

Pyridine derivatives are well-established as having a broad spectrum of antimicrobial activities.
[3][4] The inclusion of a thioether linkage can enhance this activity. For instance, some
pyridine-based compounds have shown potent activity against both Gram-positive and Gram-
negative bacteria, as well as fungi.[5]

Table 4: Antimicrobial Activity of a Structurally Related Pyridine Derivative[5]

. ) . Minimum Inhibitory Concentration (MIC)
Microbial Strain

(mg/mL)
E. coli >0.0048 - 0.0195
B. mycoides <0.0048
C. albicans <0.0048 - 0.039

Potential Sighaling Pathway Involvement
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Given the potential psychotropic effects, "Pyridine, 3-((benzylthio)methyl)-" could potentially
interact with neuronal signaling pathways. A hypothetical pathway of interest for initial
investigation would be the modulation of GABAergic or serotonergic systems, which are
common targets for anxiolytic and antidepressant drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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